Cas no 1022964-40-4 (2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide)

• Product Name: 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide
• CAS No: 1022964-40-4
• MF: C₁₃H₁₀ClF₃N₄O
• MW: 330.692911624908
• CID: 2104932
• Update Time: 2025-06-08

2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide
• Benzamide, 2-[[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]amino]-N-methyl-
• 2-((2-Chloro-5-(trifluoromethyl)pyrimidin-4-yl)amino)-N-methylbenzamide

• Inchi： 1S/C13H10ClF3N4O/c1-18-11(22)7-4-2-3-5-9(7)20-10-8(13(15,16)17)6-19-12(14)21-10/h2-6H,1H3,(H,18,22)(H,19,20,21)
• InChI Key： YGMOCXHTSUZVHX-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=CC=C1NC1C(C(F)(F)F)=CN=C(Cl)N=1

Additional information on 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide

Introduction to 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide (CAS No. 1022964-40-4)

2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide is a key compound in the field of pharmaceutical research, exhibiting significant potential in the development of novel therapeutic agents. This heterocyclic amide derivative has garnered considerable attention due to its unique structural features and its biochemical activity. The compound's molecular structure, characterized by a chlorinated pyrimidine ring and an N-methylbenzamide moiety, makes it a promising candidate for further investigation in medicinal chemistry.

The CAS number 1022964-40-4 provides a unique identifier for this chemical entity, facilitating its recognition and differentiation from other compounds in scientific literature and databases. The presence of both chloro and trifluoromethyl substituents on the pyrimidine ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the amino group attached to the pyrimidine ring suggests potential interactions with biological targets, making it an attractive scaffold for drug development.

Recent advancements in pharmaceutical research have highlighted the importance of pyrimidine derivatives in the treatment of various diseases. Studies have demonstrated that compounds containing a pyrimidine core can exhibit potent inhibitory effects on enzymes and receptors involved in pathological processes. For instance, modifications of the pyrimidine ring have been shown to improve binding affinity and selectivity, leading to more effective therapeutic outcomes.

The N-methylbenzamide moiety in 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide contributes to the compound's solubility and bioavailability, which are essential for drug formulation and delivery. This feature is particularly important in oral medications, where poor solubility can limit therapeutic efficacy. The combination of these structural elements makes this compound a versatile tool for researchers exploring new drug candidates.

In vitro studies have begun to uncover the pharmacological properties of 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide. Preliminary results suggest that it may interact with specific proteins and enzymes, potentially leading to applications in oncology, inflammation, and infectious diseases. The chloro and trifluoromethyl substituents are known to enhance binding interactions by increasing hydrophobicity and electronic effects, respectively.

The development of targeted therapies has been a major focus in modern medicine, and compounds like 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide play a crucial role in this endeavor. By modulating the activity of key biological pathways, these molecules can offer novel treatment options for patients with unmet medical needs. The ongoing research into this compound aims to elucidate its mechanism of action and optimize its pharmacokinetic profile.

One of the most exciting aspects of this research is the potential for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, scientists can identify which structural features are most important for biological activity. This approach has been instrumental in the development of many successful drugs over the years. The insights gained from such studies can guide the design of next-generation compounds with improved efficacy and safety.

The synthesis of 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex framework of this compound. The ability to synthesize such molecules with precision is a testament to the progress made in synthetic chemistry over recent decades.

As research continues, it is likely that new applications for 2-{[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]amino}-N-methylbenzamide will be discovered. The combination of its unique structural features and promising pharmacological properties makes it a valuable asset in the pharmaceutical arsenal. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.